Cas no 5464-09-5 ( )

• Product Name: &nbsp
• CAS No: 5464-09-5
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 942334
• PubChem ID: 230752
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-< Diaethylaminoaethyl> -p-nitro-anilin; Maybridge4_000415; AP-124/43382930; N,N-diethyl-N'-(4-nitrophenyl)-1,2-diaminoethane; N,N-diethyl-N'-(4-methoxyphenyl)-Urea; AC1MD7AM; N,N-diethyl-N'-(4-methoxyphenyl)urea; 56015-84-0; ZINC00134158; N,N-Diaethyl-N'-(4-nitro-phenyl)-aethylendiamin; N,N-Diaethyl-N'-(4-methoxy-phenyl)-harnstoff; AC1Q2YX9; N,N-diethyl-N'-(4-nitro-phenyl)-ethylenediamine; N,N-diethyl-N'-(4-methoxy-phenyl)-urea;
• N(1),N(1)-diethyl-N(2)-(4-nitrophenyl)-1,2-ethanediamine
• NSC-26016
• 5464-09-5
• AKOS008922524
• N~1~,N~1~-Diethyl-N~2~-(4-nitrophenyl)ethane-1,2-diamine
• SCHEMBL7169274
• NSC26016
• DTXSID50969911
•  

• Inchi： 1S/C12H19N3O2/c1-3-14(4-2)10-9-13-11-5-7-12(8-6-11)15(16)17/h5-8,13H,3-4,9-10H2,1-2H3
• InChI Key： NTSZVWZCBXPHKQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NCCN(CC)CC)=O

Computed Properties

• Exact Mass: 237.14787
• Monoisotopic Mass: 237.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 377.9°C at 760 mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.572
• PSA: 58.41
• LogP: 2.94470